Cas no 874594-42-0 (4-(4-chlorophenyl)-6-(4-methoxyphenyl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)

• Product Name: 4-(4-chlorophenyl)-6-(4-methoxyphenyl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
• CAS No: 874594-42-0
• MF: C₂₀H₁₈ClN₃O₃
• MW: 383.828223705292
• CID: 5480739
• Update Time: 2025-06-12

4-(4-chlorophenyl)-6-(4-methoxyphenyl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-6-[(4-methoxyphenyl)methyl]-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• 4-(4-chlorophenyl)-6-(4-methoxyphenyl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

• Inchi： 1S/C20H18ClN3O3/c1-27-15-8-2-12(3-9-15)10-24-11-16-17(19(24)25)18(23-20(26)22-16)13-4-6-14(21)7-5-13/h2-9,18H,10-11H2,1H3,(H2,22,23,26)
• InChI Key： PUUWQNRYAQLDHB-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C(Cl)C=C2)C2C(=O)N(CC3=CC=C(OC)C=C3)CC=2N1

Additional information on 4-(4-chlorophenyl)-6-(4-methoxyphenyl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

Introduction to 4-(4-chlorophenyl)-6-(4-methoxyphenyl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 874594-42-0)

The compound 4-(4-chlorophenyl)-6-(4-methoxyphenyl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione, identified by its CAS number 874594-42-0, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule belongs to the pyrrolopyrimidine class, a scaffold that has garnered considerable attention due to its structural versatility and biological activity. The presence of both chloro and methoxy substituents on the aromatic rings introduces unique electronic and steric properties, making this compound a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the potential of pyrrolopyrimidine derivatives as kinase inhibitors, particularly in the context of cancer therapy. The 1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine core is known for its ability to modulate enzyme activity through precise interactions with ATP-binding pockets. In particular, the 4-chlorophenyl and 4-methoxyphenylmethyl groups play a crucial role in determining the compound's binding affinity and selectivity. Preliminary computational studies suggest that these substituents enhance the molecule's solubility and metabolic stability, which are critical factors for drug efficacy and safety.

One of the most compelling aspects of this compound is its potential as an anti-cancer agent. The pyrrolopyrimidine scaffold has been extensively studied for its ability to inhibit various kinases involved in tumor growth and progression. For instance, derivatives of this class have shown promise in targeting tyrosine kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). The chloro substituent on the phenyl ring is particularly noteworthy, as it has been shown to improve binding affinity by forming hydrogen bonds with key residues in the kinase active site. Similarly, the methoxyphenylmethyl group contributes to the molecule's overall shape complementarity with the target protein.

In addition to its anti-cancer potential, this compound may also exhibit other therapeutic benefits. For example, studies have indicated that pyrrolopyrimidines can modulate immune responses by interacting with immune checkpoint receptors. The structural features of 4-(4-chlorophenyl)-6-(4-methoxyphenyl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione make it a candidate for developing immunomodulatory therapies that could be useful in treating autoimmune diseases or enhancing anti-tumor immunity.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the pyrrolopyrimidine core followed by functional group transformations to introduce the chloro and methoxy substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications. These synthetic strategies not only highlight the compound's complexity but also demonstrate the ingenuity required in modern medicinal chemistry.

Evaluation of this compound's pharmacokinetic properties is essential for determining its clinical feasibility. Preliminary in vitro studies have shown that it exhibits good solubility in aqueous buffers at neutral pH levels. Additionally，its stability under various storage conditions has been assessed to ensure long-term viability for both research and commercial purposes. The compound's metabolic profile has also been examined using liver microsomal fractions， revealing a favorable degradation pathway with minimal production of toxic intermediates.

Preclinical studies are currently underway to evaluate the safety and efficacy of 4-(4-chlorophenyl)-6-(4-methoxyphenyl)methyl-1H，2H，3H，4H，5H，6H，7H-pyrrolo[3，4-d]pyrimidine-2，5-dione in animal models. These studies aim to provide a comprehensive understanding of its biological activity across different disease contexts. Initial results are promising，with evidence suggesting that it can effectively inhibit target kinases without significant off-target effects。Further investigations will focus on optimizing dosing regimens and exploring combination therapies to enhance therapeutic outcomes。

The development of novel pharmaceutical agents is a complex process that requires interdisciplinary collaboration between chemists、biologists、pharmacologists，and clinicians。The study of CAS No 874594-42-0 exemplifies how structural modifications can lead to compounds with enhanced biological activity。By leveraging computational modeling、high-throughput screening，and other advanced techniques，researchers can accelerate the discovery pipeline。This compound serves as a testament to the importance of innovative approaches in addressing unmet medical needs。

In conclusion,4-(4-chlorophenyl)-6-(4-methoxyphenyl)methyl-1Ｈ，２Ｈ，３Ｈ，４Ｈ，５Ｈ，６Ｈ，７Ｈ-pyrrolo[３،４-d]pyrimidine-２，５-dione (CAS No 874594-42-0) represents a significant advancement in pharmaceutical chemistry。Its unique structural features make it a promising candidate for treating various diseases、particularly cancer。Ongoing research efforts are aimed at elucidating its mechanism of action、optimizing its pharmacokinetic properties،and translating these findings into clinical applications。As our understanding of molecular interactions continues to evolve、compounds like this will play an increasingly important role in modern medicine。